Cas no 1428262-86-5 (5-Fluoro-4-methylnicotinonitrile)

• Product Name: 5-Fluoro-4-methylnicotinonitrile
• CAS No: 1428262-86-5
• MF: C₇H₅FN₂
• MW: 136.126404523849
• MDL: MFCD25542172
• CID: 4903692
• PubChem ID: 71743410
• Update Time: 2026-02-27

5-Fluoro-4-methylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-FLUORO-4-METHYLNICOTINONITRILE
• 3-Pyridinecarbonitrile, 5-fluoro-4-methyl-
• 4-methyl-5-fluoronicotinonitrile
• 5-fluoro-4-methylpyridine-3-carbonitrile
• 1428262-86-5
• AKOS027252007
• FKRJJFGGPZQQJN-UHFFFAOYSA-N
• AS-41831
• MFCD25542172
• SB54433
• SCHEMBL14809369
• 5-Fluoro-4-methylnicotinonitrile

• MDL： MFCD25542172
• Inchi： 1S/C7H5FN2/c1-5-6(2-9)3-10-4-7(5)8/h3-4H,1H3
• InChI Key： FKRJJFGGPZQQJN-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(C#N)=C1C

Computed Properties

• Exact Mass: 136.04367633g/mol
• Monoisotopic Mass: 136.04367633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 5-Fluoro-4-methylnicotinonitrile

5-Fluoro-4-methylnicotinonitrile (CAS 1428262-86-5): A Versatile Building Block in Pharmaceutical and Agrochemical Research

5-Fluoro-4-methylnicotinonitrile (CAS 1428262-86-5) is an important heterocyclic compound that has gained significant attention in recent years due to its versatile applications in medicinal chemistry and agrochemical research. As a fluorinated nicotinonitrile derivative, this compound serves as a valuable building block for the synthesis of various biologically active molecules. Its unique structural features, combining a pyridine core with fluoro and methyl substituents, make it particularly interesting for drug discovery programs targeting various diseases.

The growing interest in 5-Fluoro-4-methylnicotinonitrile can be attributed to several factors in the current pharmaceutical landscape. First, the incorporation of fluorine atoms into drug molecules has become a popular strategy to improve metabolic stability, bioavailability, and binding affinity. Second, the nicotinonitrile scaffold is known to interact with various biological targets, making it a privileged structure in medicinal chemistry. These characteristics explain why researchers frequently search for information about fluorinated pyridine derivatives and their applications in drug development.

From a chemical perspective, 5-Fluoro-4-methylnicotinonitrile exhibits several interesting properties. The compound typically appears as a white to off-white crystalline powder with good stability under standard conditions. Its molecular formula is C7H5FN2, with a molecular weight of 136.13 g/mol. The presence of both electron-withdrawing (fluoro) and electron-donating (methyl) groups on the pyridine ring creates unique electronic properties that can be exploited in various synthetic transformations.

In pharmaceutical research, 5-Fluoro-4-methylnicotinonitrile serves as a key intermediate in the synthesis of potential drug candidates. Recent studies have explored its use in developing kinase inhibitors, which are important for treating cancers and inflammatory diseases. The compound's ability to serve as a hydrogen bond acceptor through its nitrile group makes it particularly valuable for designing molecules that interact with ATP-binding sites of various enzymes. This explains why search queries related to kinase inhibitor intermediates and fluorinated heterocycles often lead to information about this compound.

The agrochemical industry has also shown interest in 5-Fluoro-4-methylnicotinonitrile derivatives. Researchers are investigating its potential as a precursor for novel pesticides and herbicides, particularly those targeting resistant pest strains. The fluorine atom's ability to influence the physicochemical properties of agrochemicals makes this compound valuable for developing more effective and environmentally friendly crop protection agents. This aligns with current trends in sustainable agriculture and the search for next-generation agrochemicals.

Synthetic approaches to 5-Fluoro-4-methylnicotinonitrile typically involve multi-step procedures starting from appropriately substituted pyridine precursors. Common methods include nucleophilic aromatic substitution reactions to introduce the fluorine atom and cyanation reactions to install the nitrile group. The optimization of these synthetic routes is an active area of research, as evidenced by the numerous patents and publications focusing on efficient synthesis of fluorinated pyridines.

Market demand for 5-Fluoro-4-methylnicotinonitrile has been steadily increasing, driven by its applications in both pharmaceutical and agrochemical research. Suppliers typically offer the compound in various quantities, from milligram-scale for research purposes to kilogram-scale for industrial applications. The global market for fluorinated building blocks like this one is expected to grow significantly in the coming years, reflecting the broader trend toward fluorinated compounds in life sciences.

Quality control and analytical characterization of 5-Fluoro-4-methylnicotinonitrile are crucial aspects for researchers and manufacturers. Standard analytical techniques include HPLC for purity assessment, NMR spectroscopy for structural confirmation, and mass spectrometry for molecular weight verification. These quality assurance measures ensure that the compound meets the stringent requirements of pharmaceutical and agrochemical applications.

Safety considerations for handling 5-Fluoro-4-methylnicotinonitrile follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used when working with this material. Storage recommendations typically suggest keeping the compound in a cool, dry place away from strong oxidizers, reflecting common practices for nitrile-containing compounds.

Future research directions for 5-Fluoro-4-methylnicotinonitrile are likely to focus on expanding its applications in drug discovery and exploring novel synthetic methodologies. With the increasing importance of fluorinated pharmaceuticals and the continuous need for new agrochemical solutions, this compound is well-positioned to remain relevant in chemical research. Its versatility as a multifunctional building block ensures that it will continue to attract attention from both academic and industrial researchers.

In conclusion, 5-Fluoro-4-methylnicotinonitrile (CAS 1428262-86-5) represents an important tool in modern chemical research. Its unique combination of structural features makes it valuable for developing new pharmaceuticals and agrochemicals, addressing current challenges in human health and agriculture. As research continues to uncover new applications for fluorinated heterocyclic compounds, the significance of this particular molecule is expected to grow, making it a compound worth watching in the coming years.